Cas no 672957-92-5 (1-methyl-1H-1,3-benzodiazole-4-carboxylic acid)

• Product Name: 1-methyl-1H-1,3-benzodiazole-4-carboxylic acid
• CAS No: 672957-92-5
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD09751736
• CID: 839108
• PubChem ID: 45077822
• Update Time: 2025-04-19

1-methyl-1H-1,3-benzodiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-benzimidazolecarboxylic Acid
• 1H-Benzimidazole-4-carboxylicacid,1-methyl-
• 1H-Benzimidazole-4-carboxylicacid,1-methyl-(9CI)
• 1-methyl-1H-Benzimidazole-4-carboxylic acid
• 1H-Benzimidazole-4-carboxylic acid, 1-methyl-
• 1-methyl-1H-1,3-benzodiazole-4-carboxylic acid
• 5146AJ
• 1-Methyl-4-benzimidazolecarboxylicAcid
• TRA0050710
• 1-methylbenzimidazole-4-carboxylic acid
• SY022483
• BC628655
• 1-methyl-1H-benzo[d]imidazole
• XBB95792
• MFCD09751736
• 672957-92-5
• EN300-200358
• A867299
• 1-methyl-1H-benzo[d]imidazole-4-carboxylic acid
• AKOS006328804
• AS-47032
• Z1198223126
• SCHEMBL15808993
• FT-0743453
• F11604
• CS-0210874
• DB-023438

• MDL： MFCD09751736
• Inchi： 1S/C9H8N2O2/c1-11-5-10-8-6(9(12)13)3-2-4-7(8)11/h2-5H,1H3,(H,12,13)
• InChI Key： KANGLPGGTDOWJO-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1N=CN2C)=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.35
• Melting Point: No data available
• Boiling Point: 268.8±30.0 °C at 760 mmHg
• Flash Point: 114.3±24.6 °C
• PSA: 55.12000
• LogP: 1.27150
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-methyl-1H-1,3-benzodiazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles